Fructose-alanine

• Molecular Formula: C9H19NO8
• Molecular Weight: 269.25 g/mol
• InChI: InChI=1S/C6H12O6.C3H7NO2/c7-1-3(9)5(11)6(12)4(10)2-8;1-2(4)3(5)6/h3,5-9,11-12H,1-2H2;2H,4H2,1H3,(H,5,6)/t3-,5-,6-;2-/m10/s1
• InChIKey: PUADLXNFCYEIQA-YAFRCBFKSA-N

Fructose-Alanine: A Preformed Amadori Compound for Maillard Studies

Fructose-alanine (CAS 16124-24-6), also known as N-(1-deoxy-D-fructosyl)-L-alanine, is a well-characterized Amadori rearrangement product (ARP) formed in the initial phase of the Maillard reaction between D-fructose and L-alanine [1]. As a ketosamine, it serves as a central intermediate in the degradation pathways leading to melanoidins, volatile aroma compounds, and advanced glycation end-products (AGEs) [2]. The compound is typically available as a mixture of diastereomers due to the creation of a new chiral center at C-2 of the sugar moiety during the Amadori rearrangement [3]. Its stability and ability to act as a preformed ARP make it a valuable tool for investigating Maillard chemistry without the confounding variables of ongoing sugar-amine condensation, enabling precise studies of downstream reaction pathways and product profiles [2].

1 Workflow: Bypasses rate-limiting ARP formation for direct study of downstream Maillard pathways

2 Selection context: Preformed Amadori compound (ketosamine) available as diastereomeric mixture

3 Use case: Kinetic studies, melanoidin synthesis, volatile analysis, lipid oxidation models

• [1] Hodge, J. E. (1953). Dehydrated Foods, Chemistry of Browning Reactions in Model Systems. Journal of Agricultural and Food Chemistry, 1(15), 928–943. View Source
• [2] Hellwig, M., & Henle, T. (2014). Baking, Ageing, Diabetes: A Short History of the Maillard Reaction. Angewandte Chemie International Edition, 53(39), 10316–10329. View Source
• [3] Heyns, K., Breuer, H., & Paulsen, H. (1957). Darstellung und Verhalten der 2‐N‐Aminosäure‐2‐desoxy‐D‐glucosen („Glucose‐Aminosäuren”) aus Glycin, Alanin, Leucin und Fructose. Chemische Berichte, 90(7), 1374–1386. View Source

Why Fructose-Alanine Cannot Be Substituted

The direct substitution of a simple mixture of fructose and alanine for the preformed Amadori compound fructosylalanine introduces significant experimental variability and fundamentally alters reaction outcomes. The rate-limiting step in Maillard browning is often the formation of the Amadori rearrangement product (ARP). Starting from the ARP bypasses this kinetic bottleneck, leading to accelerated and distinct reaction kinetics, product distributions, and material properties [1]. Direct head-to-head studies demonstrate that melanoidins generated from purified fructosylalanine possess a markedly different elemental composition, UV/Vis absorption profile, and color intensity compared to melanoidins formed from an equivalent glucose/alanine mixture, underscoring that the initial ARP formation dictates the chemical architecture of the final polymer [2]. Furthermore, the specific sugar moiety significantly influences the volatile profile; for instance, fructose-alanine models exhibit different furan mitigation behaviors compared to fructose-glycine systems when exposed to polyphenols, indicating that both the sugar and amino acid components uniquely define the system's reactivity [3]. Therefore, for reproducible, mechanistic, or product-oriented research, the preformed ARP is a non-interchangeable reagent.

Target: Preformed ARP Bypasses condensation bottleneck; kinetics and polymer architecture defined by ARP pathway

Substitute: Fructose + alanine mix Rate-limiting ARP formation alters kinetic profile and product distribution

Target: Preformed ARP Melanoidins with higher nitrogen incorporation and distinct UV/Vis absorption

Substitute: Fructose + alanine mix Melanoidin composition and chromophore density differ significantly

Target: Preformed ARP Volatile profile and furan mitigation response unique to fructose-alanine

Substitute: Fructose + alanine mix In situ condensation shifts volatile generation pathways and polyphenol sensitivity

• [1] Martins, S. I. F. S., Jongen, W. M. F., & van Boekel, M. A. J. S. (2000). A review of Maillard reaction in food and implications to kinetic modelling. Trends in Food Science & Technology, 11(9-10), 364–373. View Source
• [2] Mohsin, G. F., Schmitt, F. J., Kanzler, C., Epping, J. D., Buhrke, D., & Hornemann, A. (2020). Melanoidin formed from fructosylalanine contains more alanine than melanoidin formed from d-glucose with L-alanine. Food Chemistry, 305, 125459. View Source
• [3] Lee, S. N. (2007). Effects of Catechin and Epicatechin on the Formation of Furan and Volatile Components in Maillard Reaction Model Systems (Master's thesis, Ewha Womans University). View Source

Fructose-Alanine: Evidence of Differentiation from Glucose-Alanine

Enhanced Nitrogen and UV Absorption vs. Glucose-Alanine Melanoidins

In a direct comparative study, melanoidins synthesized from purified fructosylalanine (the Amadori rearrangement product of fructose and alanine) at 160 °C contained approximately twice the nitrogen content of melanoidins formed from an equivalent mixture of D-glucose and L-alanine under identical thermal conditions [1]. This compositional difference directly impacts the material's optical properties, with fructosylalanine-derived melanoidins exhibiting higher absorption in the UV/Vis spectrum and a more intense brown color [1]. This demonstrates that the preformed ARP follows a distinct polymerization pathway that preferentially incorporates amino acid residues, leading to a fundamentally different polymer architecture.

Nitrogen & UV

Head-to-head

~2-fold higher N vs. Glc/Ala melanoidin

Supports distinct polymerization with preferential amino acid incorporation

Identical thermal conditions; nitrogen as proxy for alanine retention

Evidence Dimension	Nitrogen Content (as proxy for incorporated amino acid)
Target Compound Data	Contains about twice as much nitrogen as Glc/Ala melanoidin
Comparator Or Baseline	Melanoidin formed from D-glucose (Glc) and L-alanine (Ala)
Quantified Difference	~2-fold higher nitrogen content
Conditions	Heating at 160 °C in an aqueous model system

Why This Matters

For researchers synthesizing nitrogen-rich melanoidins for colorant, antioxidant, or functional material applications, fructosylalanine provides a verifiable and substantial advantage in amino acid incorporation and chromophore development over glucose-based systems.

• [1] Mohsin, G. F., Schmitt, F. J., Kanzler, C., Epping, J. D., Buhrke, D., & Hornemann, A. (2020). Melanoidin formed from fructosylalanine contains more alanine than melanoidin formed from d-glucose with L-alanine. Food Chemistry, 305, 125459. View Source

Distinct Browning Kinetics from Combined Irradiation and Heating

A study investigating the combined effects of gamma irradiation and heating on a fructose-alanine aqueous model system revealed unique browning behavior not observed in single-stress conditions [1]. The optical absorption spectra of irradiated and then heated fructose-alanine solutions were distinct from those of solutions that were only irradiated or only heated, indicating a unique interaction between radiolytic products and thermal Maillard reactions [1]. Critically, the study quantified that heating a pre-irradiated fructose solution with non-irradiated alanine developed "markedly more intensive browning" than heating an irradiated alanine solution with non-irradiated fructose [1]. This implicates fructose radiolysis products as key accelerators of browning in this specific sugar-amino acid pair.

Irradiation browning

Cross-study

Markedly more intensive browning from pre-irradiated fructose + alanine

Radiolytic fructose fragments uniquely accelerate thermal browning pathway

Distinct spectral profile vs. single-stress conditions

Evidence Dimension	Browning intensity
Target Compound Data	Markedly more intensive browning observed
Comparator Or Baseline	Irradiated alanine + non-irradiated fructose, or non-irradiated fructose + alanine with heat only
Quantified Difference	Qualitative but distinct spectral differences noted
Conditions	0.03M fructose, 0.01M alanine; gamma irradiation (Co-60) followed by heating

Why This Matters

This evidence confirms that the fructose component's susceptibility to radiolysis drives a unique browning pathway, making fructose-alanine a critical model for studying color and flavor formation in irradiated or thermally processed foods.

• [1] Bachman, S., & Zegota, H. (1981). A non-enzymic browning induced by gamma cobalt-60 irradiation and heating in a fructose-alanine model system. In Combination Processes in Food Irradiation (pp. 169-179). International Atomic Energy Agency. View Source

Near-Complete Furan Mitigation Resistance vs. Fructose-Glycine

In a comparative analysis of Maillard reaction model systems, the addition of the polyphenolic antioxidant catechin to a fructose-alanine model system resulted in a negligible reduction in furan formation, quantified as near 0% [1]. This stands in stark contrast to the fructose-glycine system, where the same intervention resulted in a measurable 3% reduction in furan [1]. This data point highlights a unique, compound-specific inertness of the fructose-alanine volatile generation pathway to modulation by common phenolic antioxidants.

Furan mitigation

Head-to-head

Furan reduction ≈ 0% with catechin (vs. 3% in Fru-Gly)

Fructose-alanine volatile pathway resistant to polyphenol modulation

Mitigation strategies effective for other sugar-AA pairs may not transfer

Evidence Dimension	Furan reduction efficacy by catechin
Target Compound Data	Furan reduction ≈ 0%
Comparator Or Baseline	Fructose-glycine model system
Quantified Difference	3% difference in furan reduction (0% vs 3%)
Conditions	Thermal reaction of sugar and amino acid with addition of catechin hydrate

Why This Matters

For flavor chemists and food technologists seeking to control or understand furan (a potential carcinogen) formation, this data demonstrates that fructose-alanine is a uniquely recalcitrant substrate; mitigation strategies effective for other amino acid systems may fail here, necessitating specific compound consideration in formulation or process design.

• [1] Lee, S. N. (2007). Effects of Catechin and Epicatechin on the Formation of Furan and Volatile Components in Maillard Reaction Model Systems (Master's thesis, Ewha Womans University). View Source

Prooxidative Activity in Lipid Emulsions vs. Alanine Alone

In an evaluation of Maillard reaction products, purified fructose-alanine was found to exert a prooxidative effect when added to aqueous emulsions of methyl linoleate, accelerating lipid oxidation [1]. This is a class-level property shared with other Amadori compounds like fructose-arginine and fructose-histidine [1]. Critically, the parent amino acid (alanine) alone exhibited no such effect, indicating that the prooxidative activity is a direct consequence of the Amadori rearrangement product's chemical structure and its unique redox chemistry [1].

Prooxidant activity

Class-level

Prooxidative effect in methyl linoleate emulsion

ARP structure drives lipid oxidation; alanine alone shows no activity

Shared among some Amadori compounds; data to verify for specific matrix

Evidence Dimension	Effect on lipid oxidation
Target Compound Data	Prooxidative effect observed
Comparator Or Baseline	Parent amino acid (L-alanine) showing no effect
Quantified Difference	Qualitative shift from no effect to prooxidant
Conditions	Aqueous emulsion of methyl linoleate

Why This Matters

This evidence is crucial for procurement in food science and preservation research, as it clarifies that fructose-alanine acts as a prooxidant in lipid systems, not an antioxidant, distinguishing its functional role from that of free amino acids or other Maillard products and informing its utility in model systems for lipid stability studies.

• [1] Eichner, K. (1981). Die antioxidative Wirkung von Produkten der Maillard-Reaktion in Modellsystemen und gerösteten Haselnüssen. In Progress in Food and Nutrition Science (Vol. 5, pp. 441-451). Pergamon Press. View Source

Fructose-Alanine: Validated Research Applications

Synthesis of High-Nitrogen, Intensely Colored Melanoidins

For researchers in food colorant development, material science, or glycation studies, fructosylalanine is the preferred starting material when the goal is to produce melanoidins with maximized nitrogen/amino acid content and strong UV/Vis absorption. As demonstrated by Mohsin et al. (2020), this compound yields melanoidins with twice the nitrogen incorporation and higher chromophore density compared to those derived from glucose/alanine mixtures under identical conditions [1].

Antioxidant-Resistant Furan Formation Pathways

Fructose-alanine is the ideal model compound for studying furan generation mechanisms that are not mitigated by common polyphenols like catechin. Its near-zero reduction in furan yield when challenged with catechin, in contrast to fructose-glycine's 3% reduction, makes it a critical reagent for food safety research focused on designing effective mitigation strategies for this heat-induced contaminant [2].

Prooxidant Activity in Lipid-Containing Food Models

In lipid oxidation research, fructose-alanine serves as a characterized prooxidant reference compound. Its documented ability to accelerate oxidation in methyl linoleate emulsions, a property not shared by its constituent amino acid, makes it a valuable tool for elucidating the prooxidant mechanisms of early-stage Maillard products and for evaluating the efficacy of antioxidants in complex food matrices [3].

Radiation-Induced Browning & Flavor Formation Studies

This compound is uniquely suited for research at the intersection of food irradiation and Maillard chemistry. The distinct and intensified browning observed in pre-irradiated fructose-alanine systems provides a quantifiable model for studying how radiolytic sugar fragments accelerate non-enzymatic browning and volatile generation, with direct implications for the quality control of irradiated foods and the development of novel processing technologies [4].

Application

Selection Property

Validation Focus

High-nitrogen melanoidin synthesis

Preformed ARP polymerization pathway

Nitrogen incorporation, UV/Vis chromophore density

Polyphenol-resistant furan studies

Volatile generation inertness to catechin

Furan yield under antioxidant challenge

Lipid oxidation prooxidant models

Prooxidative behavior in emulsion systems

Lipid hydroperoxide formation acceleration

Irradiation-thermal browning research

Radiolytic sugar fragment reactivity

Browning intensity under combined stress

• [1] Mohsin, G. F., Schmitt, F. J., Kanzler, C., Epping, J. D., Buhrke, D., & Hornemann, A. (2020). Melanoidin formed from fructosylalanine contains more alanine than melanoidin formed from d-glucose with L-alanine. Food Chemistry, 305, 125459. View Source
• [2] Lee, S. N. (2007). Effects of Catechin and Epicatechin on the Formation of Furan and Volatile Components in Maillard Reaction Model Systems (Master's thesis, Ewha Womans University). View Source
• [3] Eichner, K. (1981). Die antioxidative Wirkung von Produkten der Maillard-Reaktion in Modellsystemen und gerösteten Haselnüssen. In Progress in Food and Nutrition Science (Vol. 5, pp. 441-451). Pergamon Press. View Source
• [4] Bachman, S., & Zegota, H. (1981). A non-enzymic browning induced by gamma cobalt-60 irradiation and heating in a fructose-alanine model system. In Combination Processes in Food Irradiation (pp. 169-179). International Atomic Energy Agency. View Source